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Compound of Interest

Compound Name: Dimethylsilanediol

CAS No.: 31692-79-2

Cat. No.: B3423761

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals to minimize

Dimethylsilanediol (DMSD) leaching from silicone tubing during their experiments.

Troubleshooting Guides & FAQs
1. What is Dimethylsilanediol (DMSD) and why is it a concern?

Dimethylsilanediol (DMSD) is the main hydrolysis product of silicone (polydimethylsiloxane or

PDMS) and a common leachable found in aqueous solutions that come into contact with

silicone tubing.[1][2] It is a small, water-soluble molecule that can be present in significant

concentrations.[1] For the biopharmaceutical industry, the presence of leachables like DMSD is

a concern as they can potentially interact with drug substances, including proteins, possibly

leading to aggregation or affecting product quality and patient safety.[1][3] Regulatory bodies

like the FDA have guidelines on extractables and leachables to ensure that drug product

containers and closures do not alter the safety, identity, strength, quality, or purity of the drug.

[4]
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2. What are the primary causes of DMSD leaching from silicone tubing?

DMSD leaching primarily stems from two sources:

Hydrolysis of the Polydimethylsiloxane (PDMS) backbone: The fundamental structure of

silicone can break down (hydrolyze) in the presence of water, especially under certain

conditions like high temperatures, leading to the formation of DMSD.[1][2]

Residual Oligomers: The manufacturing process of silicone tubing can leave behind short-

chain oligomers, which are essentially small, un-polymerized silicone molecules.[2][5] These

can readily leach into the process fluid.

3. How does the choice of silicone tubing material affect DMSD leaching?

The type of curing process used for the silicone tubing significantly impacts the level of

extractables and leachables.

Platinum-cured silicone tubing is generally preferred for pharmaceutical and medical

applications due to its high purity and extremely low levels of extractables and leachables.[6]

[7] The addition cure system used in platinum curing does not produce by-products that can

leach out.

Peroxide-cured silicone tubing, while more cost-effective, uses a free-radical cure system

that can leave behind by-products, including organic acids and other volatile organic

compounds (VOCs), which can be potential leachables.[6][8] Although post-curing can

reduce these, platinum-cured options are inherently purer.[7]

4. What is the impact of sterilization methods on DMSD leaching?

Sterilization is a critical step in pharmaceutical processing, but it can influence the leaching

profile of silicone tubing.

Gamma and Electron-Beam Irradiation: These methods can significantly alter the mechanical

properties of silicone and have been shown to increase the release of DMSD.[9][10]

Radiation can cause cross-linking and chain scission in the polymer, potentially leading to

the formation of more leachable substances.[9][11]
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Autoclaving (Steam Sterilization): While a common method, repeated autoclaving can cause

silicone tubing to become gummy over time, potentially affecting its integrity and leaching

profile.[11] High temperatures during autoclaving can accelerate the hydrolysis of the

silicone polymer.[2]

Ethylene Oxide (EtO) Sterilization: EtO sterilization generally has a minimal impact on the

mechanical properties of silicone and is often recommended as a safer method for

preserving silicone integrity.[9][11] Silicone tubing also adsorbs significantly less EtO

compared to other polymers like PVC, and it desorbs faster.[11]

5. How can I pre-treat silicone tubing to minimize DMSD leaching?

Proper pre-treatment can significantly reduce the level of leachables.

Post-Curing: This is a crucial step that is not always performed by manufacturers.[12] Post-

curing involves heating the tubing in a ventilated oven for several hours (e.g., 4 hours at

200°C) to drive off volatile compounds, including residual siloxanes.[8][12] This process also

promotes further cross-linking, which can improve tubing performance.[12]

Washing/Flushing: Cleaning the tubing with a suitable solvent before use can help remove

surface contaminants and potential leachables.[13] For many pharmaceutical applications,

flushing with Water for Injection (WFI) is a common practice.[2]

6. Which solvents are most aggressive in causing leaching from silicone tubing?

The choice of solvent in your process can significantly impact leaching.

Organic Solvents: Non-polar organic solvents like toluene, xylene, and acetone can cause

significant swelling and degradation of silicone tubing, leading to higher levels of

extractables.[2][14] Acetone, in particular, has been shown to result in high levels of

extractables (around 2% w/w).[2][5]

Aqueous Media: Water, ethanol, and other aqueous solutions generally result in lower levels

of extractables compared to aggressive organic solvents.[2][5]

Strong Acids and Bases: Concentrated acids (e.g., sulfuric acid) and strong bases (e.g.,

sodium hydroxide) can chemically degrade the silicone polymer, leading to increased
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leaching.[2][14][15]

Data Summary
Table 1: Effect of Solvents on Silicone Tubing Extractables

Solvent Level of Extractables Effect on Tubing

Acetone High (~2% w/w)[2][5]
Severe swelling and

degradation[2][14]

Toluene High Severe swelling[2]

Ethanol Low[2][5] Good resistance[2]

Water / Aqueous Media Low[2][5] Excellent resistance[2]

Table 2: Impact of Sterilization on Silicone Tubing Properties

Sterilization Method
Effect on Mechanical
Properties

Impact on Leachables

Gamma/E-beam Irradiation

Increased hardness, reduced

tensile strength and

elongation[9][11]

Significantly increased DMSD

release[10]

Autoclave (Steam)
Can become gummy after

repeated cycles[11]

Potential for increased

hydrolysis

Ethylene Oxide (EtO) Minimal impact[9][11]
Considered a safer method for

preserving integrity[9]

Experimental Protocols
Protocol 1: Post-Curing of Silicone Tubing to Reduce Volatiles

Objective: To reduce the level of volatile organic compounds (VOCs) and low molecular weight

siloxanes.

Methodology:
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Place the silicone tubing in a calibrated, ventilated oven. Ensure that platinum-cured and

peroxide-cured tubing are not post-cured in the same unit to prevent cross-contamination.[8]

Heat the oven to a temperature of 200°C.

Maintain this temperature for a cycle time of 4 hours.[12]

After the cycle, allow the tubing to cool down to room temperature before removal.

Protocol 2: Extraction Study for Leachable Analysis

Objective: To determine the profile and quantity of leachables from silicone tubing under

simulated use conditions.

Methodology:

Cut a representative sample of the silicone tubing to a known length and surface area.

Select an appropriate extraction solvent that mimics the process fluid (e.g., Water for

Injection, 50% ethanol solution).[12]

Fill the tubing with the extraction solvent and clamp both ends to prevent evaporation.[12]

Incubate the filled tubing at a specified temperature and for a defined duration that

represents or exaggerates the process conditions.

After incubation, collect the extraction solvent for analysis.

Analyze the extract using appropriate analytical techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) for volatile and semi-volatile compounds, and Liquid

Chromatography-Mass Spectrometry (LC-MS) for non-volatile compounds to identify and

quantify leachables like DMSD.[16][17]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://jehbco.com.au/eliminating-volatile-organic-compounds/
https://www.wmfts.com/globalassets/literature/wp-watson-marlow-tubing-extractables.pdf
https://www.wmfts.com/globalassets/literature/wp-watson-marlow-tubing-extractables.pdf
https://www.wmfts.com/globalassets/literature/wp-watson-marlow-tubing-extractables.pdf
https://www.agilent.com/cs/library/whitepaper/public/CEN_Whitepaper_EL_Analysis_EN.pdf
https://drug-dev.com/extractables-leachables-detecting-the-unknown-with-extractables-leachables-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silicone Tubing (PDMS)

Influencing Factors

Polydimethylsiloxane
(Silicone Polymer)

Dimethylsilanediol (DMSD)
Leached into Process Fluid

Hydrolysis

Residual Oligomers

Direct Leaching

Water/Aqueous Solution

Heat (Sterilization,
Process Temperature)

Aggressive Solvents

Irradiation

Click to download full resolution via product page

Caption: Factors contributing to Dimethylsilanediol (DMSD) leaching from silicone tubing.
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Caption: Recommended workflow to minimize DMSD leaching from silicone tubing.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b3423761/docs?utm_src=pdf-body-img#technical-support-center-minimizing-dimethylsilanediol-dmsd-leaching-from-silicone-tubing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Perform Extraction Study
(Simulated Use Conditions) 2. Analytical Testing

GC-MS for Volatiles/
Semi-volatiles
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Product Quality & Safety
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Caption: General workflow for the analysis of extractables and leachables.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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